Cas no 1806925-34-7 (3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-nitropyridine)

• Product Name: 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-nitropyridine
• CAS No: 1806925-34-7
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• CID: 4883540
• Update Time: 2025-10-28

3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-nitropyridine

• Inchi： 1S/C7H4ClF3N2O2/c8-2-3-5(13(14)15)1-4(6(9)10)12-7(3)11/h1,6H,2H2
• InChI Key： MYCGVKQIRDOCTC-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(C(F)F)C=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7

Additional information on 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-nitropyridine

3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-nitropyridine: A Comprehensive Overview

The compound 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-nitropyridine, identified by the CAS registry number 1806925-34-7, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound belongs to the broader category of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring substituted with a chloromethyl group at position 3, a difluoromethyl group at position 6, a fluoro group at position 2, and a nitro group at position 4. These substituents impart unique electronic and steric properties to the molecule, making it an intriguing subject for both fundamental and applied research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through various methodologies. One notable approach involves the use of directed metallation techniques, which allow for the selective introduction of substituents onto the pyridine ring. For instance, researchers have employed copper-mediated coupling reactions to install the chloromethyl and difluoromethyl groups with high regioselectivity. Additionally, nitration reactions under controlled conditions have been optimized to introduce the nitro group at position 4 without affecting other substituents. These synthetic strategies not only highlight the versatility of modern organic synthesis but also underscore the importance of this compound as a building block for more complex molecular architectures.

The chemical properties of 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-nitropyridine are heavily influenced by its substituent pattern. The nitro group at position 4 is a strong electron-withdrawing group, which significantly affects the electronic structure of the pyridine ring. This substitution pattern enhances the reactivity of certain positions on the ring, making it amenable to further functionalization. For example, recent studies have demonstrated that this compound can undergo nucleophilic aromatic substitution reactions under mild conditions, facilitating its use as an intermediate in the synthesis of bioactive molecules.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, its unique combination of substituents makes it an attractive candidate for drug design. The nitro group contributes to potential anti-inflammatory or anticancer activity, while the chloromethyl and difluoromethyl groups may enhance pharmacokinetic properties such as solubility and bioavailability. Researchers have explored its potential as a lead compound in developing new therapeutic agents targeting specific molecular pathways.

Another emerging application lies in materials science. The presence of electron-withdrawing groups like nitro and fluoro substituents can influence the electronic properties of materials derived from this compound. For instance, derivatives of this molecule have been investigated as components in organic semiconductors and light-emitting diodes (LEDs). The ability to tune electronic properties through precise substitution patterns makes this compound a valuable tool in designing advanced materials with tailored functionalities.

From an environmental perspective, understanding the fate and behavior of 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-nitropyridine in natural systems is crucial. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. These investigations reveal that certain microbial communities possess enzymes capable of metabolizing this compound, albeit with varying efficiencies depending on environmental conditions such as pH and temperature.

In conclusion, 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-nitropyridine stands out as a multifaceted organic molecule with diverse applications across chemistry disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties. As ongoing research continues to uncover new insights into its synthesis, reactivity, and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.